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Compound of Interest

Compound Name: CK-119
CAS No.: 197917-10-5
Cat. No.: B1669122
Get Quote
. J

Important Note on "CK-119" Identification: The designation "CK-119" is ambiguous and can
refer to several distinct proteins in a research context. The most common interpretations are
Uncoordinated 119 (Unc119), a signaling adapter protein, and Cytokeratin 19 (CK19), a
structural intermediate filament protein. It is crucial to verify the specific protein target from your
antibody's datasheet to ensure the correct protocol and interpretation of results. This document
provides detailed information for both Unc119 and Cytokeratin 19.

Section 1: Uncoordinated 119 (Unc119)

Unc119 is an adapter protein crucial for T-cell activation and the trafficking of lymphocyte-
specific protein tyrosine kinase (Lck) via Rab11l endosomes.[1] It plays a vital role in the
formation of the immunological synapse.[1]

Quantitative Data for Western Blotting of Unc119
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Parameter Recommendation Source

Antibody Name Anti-Unc119 [2]
Human primary T cells, Jurkat

Sample Type ) [2]
T cell line

Lysate Preparation Standard lysis buffer [2]

Predicted Molecular Weight ~26 kDa [3]

] ) o Dependent on antibody

Primary Antibody Dilution N/A
manufacturer

Incubation Overnight at 4°C [4]

) HRP-conjugated anti-species

Secondary Antibody 0G [5][6]

g

Experimental Protocol: Western Blotting for Unc119

This protocol provides a general guideline. Optimization may be required based on the specific
antibody and experimental setup.

1. Sample Preparation (from cultured T-cells)[7]

o Collect suspension cells (e.g., Jurkat) by centrifugation at 500 x g for 5 minutes.

» Wash the cell pellet twice with ice-cold Phosphate Buffered Saline (PBS).

e Lyse the cells with ice-cold RIPA buffer supplemented with protease and phosphatase
inhibitors (1 mL per 1x10"7 cells).

 Incubate on ice for 30 minutes with occasional vortexing.

o Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

o Transfer the supernatant to a new tube and determine the protein concentration using a BCA
or Bradford assay.

e Add Laemmli sample buffer to the desired amount of protein (typically 20-30 pg) and boil at
95-100°C for 5 minutes.

2. SDS-PAGE and Protein Transfer

e Load the prepared samples onto a 12% or 15% polyacrylamide gel.
e Run the gel until the dye front reaches the bottom.
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Transfer the separated proteins to a PVDF or nitrocellulose membrane. The transfer can be
performed using a wet or semi-dry system.

. Immunoblotting

Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-
Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[4]

Incubate the membrane with the primary anti-Unc119 antibody, diluted in the blocking buffer,
overnight at 4°C with gentle agitation.

Wash the membrane three times for 5-10 minutes each with TBST.

Incubate with the appropriate HRP-conjugated secondary antibody, diluted in blocking buffer,
for 1 hour at room temperature.

Wash the membrane three times for 10-15 minutes each with TBST.

. Detection

Prepare the chemiluminescent substrate (ECL) according to the manufacturer's instructions.
Incubate the membrane with the ECL substrate for 1-5 minutes.
Capture the chemiluminescent signal using a CCD camera-based imager or X-ray film.

Signaling Pathway and Workflow Diagrams for Unc119
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Caption: Unc119-mediated T-cell receptor signaling pathway.

Section 2: Cytokeratin 19 (CK19)

Cytokeratin 19 (CK19), also known as Keratin 19 (KRT19), is a 40 kDa intermediate filament
protein. It is expressed in various epithelial tissues and is often used as a diagnostic marker for
certain types of carcinomas.[8]

Suantitati t lotting of CK1¢

Parameter Recommendation Source

Anti-Cytokeratin 19 (e.g.,

Antibody Name 9]
10712-1-AP)
Ab549 cells, mouse brain tissue,

Sample Type ]
various lysates

) Standard lysis buffer (e.g.,

Lysate Preparation [5]
RIPA)

Predicted Molecular Weight ~40 kDa [8]

. _ o 1:3000 to 1:80000 (highly
Primary Antibody Dilution ] [9]
dependent on antibody)

Incubation 1.5 hours at room temperature  [9]

] HRP-conjugated anti-species
Secondary Antibody 0G [6]
g

Experimental Protocol: Western Blotting for CK19

This protocol is a general guideline. Always refer to the antibody manufacturer's datasheet for
specific recommendations.

1. Sample Preparation
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e For cultured cells (e.g., A549), wash with ice-cold PBS and lyse using RIPA buffer with
protease inhibitors.[5]

» For tissue samples, homogenize the tissue in RIPA buffer on ice.[7]

 Incubate lysates on ice for 30 minutes.

e Centrifuge at 14,000 x g for 15 minutes at 4°C.

» Determine the protein concentration of the supernatant.

» Prepare samples by adding Laemmli buffer and boiling for 5 minutes. A typical protein load is
20-30 pg per lane.

2. SDS-PAGE and Protein Transfer

e Load samples onto a 10% or 12% polyacrylamide gel.
o Perform electrophoresis to separate proteins by size.
e Transfer proteins to a PVDF or nitrocellulose membrane.

3. Immunoblotting

e Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature.

e Incubate the membrane with the primary anti-CK19 antibody, diluted as recommended (e.g.,
1:5000), for 1.5 hours at room temperature or overnight at 4°C.[9]

e Wash the membrane three times for 5-10 minutes each with TBST.

 Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room
temperature.

e Wash the membrane thoroughly with TBST (3-5 times for 10 minutes each).

4. Detection

e Apply an ECL chemiluminescent substrate to the membrane.
¢ Image the blot using a digital imager or by exposing it to X-ray film.

Workflow Diagram for Western Blot Analysis
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Caption: General experimental workflow for Western blot analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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